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Compound of Interest

Compound Name: LX-1031

Cat. No.: B1675527 Get Quote

Application Notes and Protocols for LX-1031
For Researchers, Scientists, and Drug Development Professionals

Introduction
LX-1031 is a potent and orally available small molecule inhibitor of tryptophan 5-hydroxylase

(TPH), the rate-limiting enzyme in the synthesis of serotonin (5-hydroxytryptamine, 5-HT).[1][2]

[3] Specifically, LX-1031 targets TPH1, the isoform predominantly found in the gastrointestinal

tract, thereby reducing peripheral serotonin production without significantly affecting central

nervous system 5-HT levels.[4][5][6] This localized action makes LX-1031 a subject of interest

for studying and potentially treating conditions associated with excess peripheral serotonin,

such as certain gastrointestinal disorders.[3][4][6]

These application notes provide essential information on the solubility of LX-1031 in various

solvents and protocols for its preparation in research settings.
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Property Value Source

Molecular Formula C₂₈H₂₅F₃N₄O₄ [1]

Molecular Weight 538.52 g/mol [1]

Appearance Light yellow to yellow solid [1]

CAS Number 945976-76-1 [1]

Solubility Data
The solubility of LX-1031 in dimethyl sulfoxide (DMSO) and other common laboratory solvents

is summarized below. It is important to note that for DMSO, the saturation point has not been

fully determined, and the provided values represent the minimum concentration at which the

compound is soluble.

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 34 ≥ 63.14

Hygroscopic DMSO

can affect solubility;

use freshly opened

solvent.[1]

Dimethyl Sulfoxide

(DMSO)
≥ 26.93 ≥ 50.0 -

Ethanol Insoluble - -

Water Insoluble - -

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of LX-1031 in DMSO,

suitable for further dilution in aqueous buffers or cell culture media for in vitro assays.
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Materials:

LX-1031 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Vortex mixer

Warming bath or sonicator (optional)

Sterile microcentrifuge tubes or vials

Procedure:

Weighing the Compound: Accurately weigh the desired amount of LX-1031 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.385 mg of LX-1031.

Solvent Addition: Add the appropriate volume of high-purity DMSO. For the example above,

add 1 mL of DMSO.

Dissolution:

Cap the tube/vial securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If precipitation or cloudiness is observed, gentle warming (e.g., in a 37°C water bath) or

brief sonication can be used to aid dissolution.[1]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Formulations for In Vivo
Studies
For animal studies, LX-1031 is often formulated as a suspension or solution to ensure

appropriate delivery and bioavailability. The following are examples of vehicle formulations that

have been used.
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Formulation A: DMSO, PEG300, Tween-80, and Saline

This formulation creates a clear solution suitable for oral or parenteral administration.

Materials:

LX-1031

DMSO

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1]

Prepare a stock solution of LX-1031 in DMSO (e.g., 25 mg/mL).

In a sterile tube, combine the components in the following order, ensuring each component is

fully mixed before adding the next:

10% DMSO (from the LX-1031 stock solution)

40% PEG300

5% Tween-80

45% Saline

Vortex the final mixture thoroughly to ensure homogeneity. The resulting solution should be

clear.

Formulation B: DMSO and Corn Oil

This formulation is suitable for oral gavage.

Materials:
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LX-1031

DMSO

Corn Oil

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1]

Prepare a stock solution of LX-1031 in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution to achieve the target

final concentration in a vehicle of 10% DMSO and 90% corn oil.

Vortex thoroughly to create a uniform suspension.

Signaling Pathway and Mechanism of Action
LX-1031 exerts its effects by inhibiting tryptophan hydroxylase 1 (TPH1), the initial and rate-

limiting enzyme in the biosynthesis of serotonin from the amino acid L-tryptophan. By blocking

TPH1, LX-1031 reduces the production of 5-hydroxytryptophan (5-HTP), which is subsequently

converted to serotonin (5-HT). This leads to a decrease in peripheral serotonin levels,

particularly in the gastrointestinal tract where TPH1 is predominantly expressed.

Serotonin Biosynthesis PathwayInhibition by LX-1031 Physiological Effect

L-Tryptophan 5-Hydroxytryptophan (5-HTP)
 TPH1

Serotonin (5-HT)
 AADC Decreased Peripheral

Serotonin LevelsLX-1031

Inhibits

Click to download full resolution via product page

LX-1031 inhibits TPH1, blocking serotonin synthesis.

Experimental Workflow: Solubility Assessment
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The following workflow outlines a general procedure for determining the solubility of a

compound like LX-1031 in a specific solvent.

Start

Weigh Compound
(e.g., 1-5 mg LX-1031)

Add Small Aliquots
of Solvent

Vortex/Sonicate
(1-2 minutes)

Visually Inspect for
Complete Dissolution

No

Record Volume of
Solvent Added

Yes

Calculate Solubility
(mg/mL)

End
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A general workflow for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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